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Get Quote

Isononyl alcohol (INA) is a C9 branched-chain alcohol that serves primarily as a chemical intermediate in

the production of high-molecular-weight plasticizers, most notably Diisononyl Phthalate (DINP) and

Diisononyl Adipate (DINA) [1] [2]. These plasticizers are essential for manufacturing flexible, durable, and

safe plastic components used in automotive interiors [1].

The table below summarizes its key functions and the resulting material properties:

Function
Application in Automotive
Interiors

Key Material Properties Achieved

Primary:
Plasticizer
Production [1] [2]

Dashboard & Interior Trims:
Used in PVC for dashboards, door

panels, and other interior trims [1].

Flexibility & Durability: Imparts necessary
pliability to PVC, allowing it to be molded

into complex shapes [1].

Seat Coverings & Upholstery:

Used in synthetic leather and
fabric coatings [1].

Heat & UV Resistance: Ensures

components do not become brittle or sticky
under high temperatures or prolonged sun

exposure [1].

Wire & Cable Insulation: Applied

in insulating materials for in-
vehicle electrical systems [1].

Aesthetic Quality: Helps maintain the

surface finish and color of interior parts over
time [1].

Secondary: Other
Applications

Coatings: Can be used in the
production of coatings that provide

Lightweighting: Contributes to the
production of lightweight plastic
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Function
Application in Automotive
Interiors

Key Material Properties Achieved

adhesion and weathering
resistance [1].

components, aiding in overall vehicle fuel
efficiency [1].

General Safety and Handling Protocol

While the search results do not include protocols for application testing, they do provide essential safety

information for handling INA in a laboratory or industrial setting [3]. The following workflow and protocol

summarize the key personal safety and environmental measures.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.researchandmarkets.com/reports/5302006/isononyl-alcohol-global-strategic-business
https://www.researchandmarkets.com/reports/5302006/isononyl-alcohol-global-strategic-business
https://www.chemicalbook.com/msds/isononyl-alcohol.htm
https://www.smolecule.com/products/s602932?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Handle Isononyl Alcohol

Wear Appropriate PPE Work in Well-Ventilated Area

Spill Response

1. Skin Contact
Remove contaminated clothing.

Rinse and wash skin with water and soap.

2. Eye Contact
Rinse with plenty of water for several minutes.

Remove contact lenses if possible.
Seek medical attention.

3. Inhalation
Move to fresh air.

Provide artificial respiration if needed.

4. Ingestion
Rinse mouth.

Drink water with activated charcoal slurry.
Seek medical attention.

Collect liquid in sealable containers.

Absorb residue with sand or inert absorbent.

Dispose according to local regulations.

Click to download full resolution via product page

Personal Protective Equipment (PPE)

Eye/Face Protection: Tightly fitting safety goggles with side-shields [3].

Skin Protection: Wear fire-resistant, impervious clothing and chemical-impermeable gloves
(inspected prior to use) [3].

Respiratory Protection: In conditions where adequate ventilation is not possible and exposure limits
are exceeded, use a full-face respirator [3].

Spill and Disposal Procedures

Containment: Avoid dust formation and prevent material from entering drains or the environment [3].
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Clean-up: Collect leaking liquid in sealable containers. Absorb the remaining liquid with sand or an

inert absorbent [3].
Disposal: Dispose of collected material at a licensed chemical destruction plant or via controlled

incineration. Do not contaminate water sources [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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